(Z)-methyl 3-ethyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 3-ethyl-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C22H23N3O5S2/c1-3-25-18-11-8-16(21(27)30-2)14-19(18)31-22(25)23-20(26)15-6-9-17(10-7-15)32(28,29)24-12-4-5-13-24/h6-11,14H,3-5,12-13H2,1-2H3
• InChI Key: ZVKZGJVTJRVGKB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C22H23N3O5S2
• Molecular Weight: 473.6 g/mol

Description

The compound contains several functional groups including a thiazole ring, a benzoyl group, a pyrrolidinylsulfonyl group, and a carboxylate ester group. These groups are common in many organic compounds and can contribute to the compound’s reactivity and potential biological activity.

Molecular Structure Analysis

The compound likely has a complex 3D structure due to the presence of the thiazole ring and the pyrrolidinyl group. These groups can form ring structures that contribute to the overall shape of the molecule. The presence of the sulfonyl group could also influence the compound’s polarity and solubility.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the functional groups present. For example, the carboxylate ester group could undergo hydrolysis to form a carboxylic acid and an alcohol. The thiazole ring could also participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could increase the compound’s polarity and solubility in water. The compound’s melting point, boiling point, and other physical properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action would depend on the compound’s intended use. For example, if the compound is intended to be used as a drug, it could interact with biological targets such as enzymes or receptors. The exact mechanism would need to be determined through experimental studies.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and potential biological activity. Proper safety precautions should be taken when handling the compound, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research could focus on determining the compound’s physical properties, reactivity, and potential uses. This could include studies to determine the compound’s melting point, boiling point, solubility, and stability. Additionally, the compound could be tested for potential biological activity, such as antimicrobial or anticancer activity.